2-[4-(5-chloro-2,3-dimethoxybenzyl)-1-(3-methylbutyl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[4-[(5-chloro-2,3-dimethoxyphenyl)methyl]-1-(3-methylbutyl)piperazin-2-yl]ethanol
• InChI: InChI=1S/C20H33ClN2O3/c1-15(2)5-7-23-9-8-22(14-18(23)6-10-24)13-16-11-17(21)12-19(25-3)20(16)26-4/h11-12,15,18,24H,5-10,13-14H2,1-4H3
• InChI Key: GUVAESQDATZJGS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1CCN(CC1CCO)CC2=C(C(=CC(=C2)Cl)OC)OC
• Molecular Formula: C20H33ClN2O3
• Molecular Weight: 384.9 g/mol

Description

2-[4-(5-chloro-2,3-dimethoxybenzyl)-1-(3-methylbutyl)-2-piperazinyl]ethanol is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 2-[4-(5-chloro-2,3-dimethoxybenzyl)-1-(3-methylbutyl)-2-piperazinyl]ethanol is not yet fully understood. However, it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters such as serotonin, dopamine, and norepinephrine.
Biochemical and Physiological Effects:
Studies have shown that this compound has significant effects on various biochemical and physiological processes in the body. It has been found to reduce inflammation, decrease pain sensitivity, and improve mood and anxiety levels.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-[4-(5-chloro-2,3-dimethoxybenzyl)-1-(3-methylbutyl)-2-piperazinyl]ethanol in lab experiments is its high potency and specificity. However, its limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 2-[4-(5-chloro-2,3-dimethoxybenzyl)-1-(3-methylbutyl)-2-piperazinyl]ethanol. These include further studies on its potential therapeutic applications, its mechanism of action, and its toxicity profile. Additionally, more research is needed to determine the optimal dosage and administration route for this compound.

Synthesis Methods

The synthesis of 2-[4-(5-chloro-2,3-dimethoxybenzyl)-1-(3-methylbutyl)-2-piperazinyl]ethanol involves a series of chemical reactions. The starting material is 5-chloro-2,3-dimethoxybenzaldehyde, which is reacted with 3-methyl-1-butanol in the presence of sodium borohydride to form the corresponding alcohol. This alcohol is then reacted with piperazine and 1-bromo-4-(5-chloro-2,3-dimethoxybenzyl)butane to form the final product.

Scientific Research Applications

2-[4-(5-chloro-2,3-dimethoxybenzyl)-1-(3-methylbutyl)-2-piperazinyl]ethanol has been found to have potential therapeutic applications in various fields of medicine. It has been studied for its anti-inflammatory, analgesic, and anxiolytic properties. It has also been found to have potential as a treatment for depression, schizophrenia, and other psychiatric disorders.